molecular formula C15H18BrNO3 B6639483 1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol

1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol

Cat. No. B6639483
M. Wt: 340.21 g/mol
InChI Key: DYBSIMQJVWKLOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a beta-adrenergic receptor antagonist that has been studied for its ability to treat various diseases such as hypertension, heart failure, and asthma. In

Mechanism of Action

The mechanism of action of 1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol involves the inhibition of beta-adrenergic receptors. This compound binds to the beta-adrenergic receptors, which are located on the surface of cells, and blocks the action of the hormones epinephrine and norepinephrine. This results in a decrease in heart rate, blood pressure, and bronchodilation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol have been extensively studied. This compound has been shown to have a significant effect on heart rate, blood pressure, and bronchodilation. Additionally, this compound has been shown to have an effect on the growth of cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol in lab experiments include its well-established synthesis method and its potential applications in the field of medicine. However, there are also limitations to using this compound in lab experiments, including the need for specialized equipment and the potential for side effects.

Future Directions

There are several future directions for research on 1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol. One potential direction is to further explore the use of this compound in cancer treatment. Additionally, further research is needed to explore the potential applications of this compound in the treatment of other diseases such as hypertension and heart failure. Finally, future research should focus on the development of new synthesis methods for this compound that are more efficient and cost-effective.
Conclusion:
In conclusion, 1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The synthesis method for this compound has been well established, and it has been extensively studied for its potential use in the treatment of various diseases. Further research is needed to explore the potential applications of this compound in the treatment of diseases such as cancer, hypertension, and heart failure.

Synthesis Methods

The synthesis of 1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol involves a multi-step process that begins with the reaction of 5-bromofuran-2-carboxylic acid with thionyl chloride to form 5-bromofuran-2-yl chloride. The resulting product is then reacted with N-methyl-N-(2-hydroxy-3-phenoxypropyl)amine to form 1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol. The synthesis method for this compound has been well established and has been used in various research studies.

Scientific Research Applications

1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol has been extensively studied for its potential applications in the field of medicine. This compound has been shown to have beta-adrenergic receptor antagonist activity, which makes it a potential candidate for the treatment of various diseases such as hypertension, heart failure, and asthma. Additionally, this compound has been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.

properties

IUPAC Name

1-[(5-bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18BrNO3/c1-17(10-14-7-8-15(16)20-14)9-12(18)11-19-13-5-3-2-4-6-13/h2-8,12,18H,9-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DYBSIMQJVWKLOC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC=C(O1)Br)CC(COC2=CC=CC=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18BrNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(5-Bromofuran-2-yl)methyl-methylamino]-3-phenoxypropan-2-ol

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